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Ethnomedical Uses of Cardiospermum halicacabum

Cardiospermum halicacabum is a cornerstone in various traditional medicine systems, particularly in India.

The table below catalogs its documented traditional applications [1] [2] [3].

Traditional Use Associated Plant Part Geographical Region / Medical System

Rheumatism, Lumbago Leaves, Whole Plant India (Ayurveda, Folk), Sri Lanka

Nervous Diseases Not Specified India

Hyperthermia (Fever) Aerial parts, Seeds India, Africa

Cough Not Specified India

Skin Diseases Not Specified India

Orchitis, Dropsy Whole Plant India

Abdominal Pain Not Specified India

Stiffness of Limbs Leaf Paste Karnataka, India
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Traditional Use Associated Plant Part Geographical Region / Medical System

Snake Bite Leaf Paste Karnataka, India

Skeletal Fractures Not Specified Sri Lanka

Earache Juice of the Herb Not Specified

Hardened Tumors Juice of the Herb Not Specified

Phytochemistry and the Isolation of Cardiospermin

C. halicacabum contains a diverse array of phytochemicals responsible for its pharmacological effects. Key

compound classes include phenols, phenolic acids, flavonoids, flavonoid glycosides, and fatty acids [1].

Specific compounds identified through LC-MS/MS, HPLC, and NMR include chlorogenic acid, caffeic acid,

luteolin-7-O-glucuronide, and apigenin-7-O-glucuronide [1]. Another study isolated and identified

Kaempferol-3-O-α-L-rhamnoside and Apigenin-7-O-β-D-glucuronide from the leaves [4].

Regarding cardiospermin, one study specifically isolated it from the root extract of C. halicacabum and

identified it as a cyanogenic glucoside [1]. The study noted its anxiolytic (anti-anxiety) activity [1]. The

following diagram outlines a generalized experimental workflow for the bioassay-guided isolation of such

active compounds.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s584328?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35227784/
https://pubmed.ncbi.nlm.nih.gov/35227784/
https://ijpsr.com/bft-article/isolation-of-active-compounds-from-hydro-alcoholic-extract-of-cardiospermum-halicacabum-linn/?view=fulltext
https://www.smolecule.com/products/s584328?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35227784/
https://pubmed.ncbi.nlm.nih.gov/35227784/
https://www.smolecule.com/products/s584328?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Plant Material Collection
(roots of C. halicacabum)

Drying and Powdering

Extraction
(Hydro-alcoholic solvent)

Crude Extract

Preliminary Phytochemical Screening

Fractionation
(Column Chromatography)

In-vitro Bioassay
(e.g., Antioxidant Test)

Active Fraction Identification

Further Purification
(Preparative TLC, etc.)

Isolated Compound
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Isolated Compound
(Cardiospermin)

Structural Elucidation
(NMR, MS)
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Documented Pharmacological Activities

Modern scientific studies have validated many of the traditional uses of C. halicacabum. The table below

summarizes key pharmacological activities and the plant parts/extracts involved [1] [2].

Pharmacological
Activity

Plant Part/Extract Key Findings / Proposed Compounds

Anti-inflammatory &

Anti-arthritic
Leaf & Aerial Parts

(Ethanol extract)

Validated in rodent models; supports traditional use for

rheumatism. Flavonoids and phenolic compounds are
implicated [1].

Antioxidant Leaf (Hydro-
alcoholic extract)

Isolated flavonoids (Kaempferol and Apigenin
derivatives) showed strong activity in

phosphomolybdenum and reducing power assays [4].

Anxiolytic Root (Ethanol

extract)

Activity attributed to the isolated compound

Cardiospermin [1].

Anticancer / Cytotoxic Whole Plant

(Methanolic
extract)

Showed effective inhibition of cancer cell lines at

concentrations around 100μg/mL. Apigenin and
luteolin derivatives may contribute [5] [3].

Antimicrobial Not Specified Demonstrated antibacterial efficacy [1].

Hepatoprotective &

Nephroprotective
Not Specified Protected against chemically-induced liver and kidney

damage in rats [1].
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Pharmacological
Activity

Plant Part/Extract Key Findings / Proposed Compounds

Antiulcer &
Antidiabetic

Not Specified Extracts showed activity in relevant animal models [1]

[2].

The anti-inflammatory and anticancer effects are linked to the modulation of complex signaling pathways

within cells. The diagram below provides a simplified overview of the proposed mechanisms based on the

general activity of its phytochemicals.

Anti-inflammatory Pathway Anticancer Activity

C. halicacabum Extracts
(Phenols, Flavonoids)

Inhibition of
NF-κB Pathway

Cyclooxygenase (COX)
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Conclusion and Research Outlook

While the compound cardiospermin itself has only been explicitly studied for its anxiolytic properties,

the Cardiospermum halicacabum plant from which it is derived is a rich source of diverse bioactive

compounds with robust, scientifically-validated pharmacological effects. Future research should focus on:

Bioassay-guided isolation to definitively link specific compounds, including cardiospermin, to the
plant's major activities like anti-arthritic and anticancer effects.

Pharmacokinetic and metabolic studies to understand how these compounds are absorbed and
act in the body.
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Rigorous human clinical trials to establish safe and effective dosages.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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